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Compound of Interest

Compound Name: Dialifos

Cat. No.: B016134

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dialifos, also known as dialifor, is an organophosphate pesticide that has been utilized for its
insecticidal and acaricidal properties.[1] As a member of this chemical class, its mode of action
centers on the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous
system of insects and mammals.[1][2] This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and toxicological profile of Dialifos,
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development and toxicology.

Chemical Structure and Identifiers

The chemical structure of Dialifos is characterized by a phthalimide group attached to a
chloroethyl phosphorodithioate moiety. The presence of a chiral center results in two
stereoisomers, though it is typically produced and used as a racemic mixture.[1]

Table 1: Chemical Identification of Dialifos
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Identifier Value

S-[2-chloro-1-(1,3-dioxo-1,3-dihydro-2H-

IUPAC Name isoindol-2-yl)ethyl] O,O-diethyl
phosphorodithioate
CAS Number 10311-84-9
Molecular Formula C14H17CINO4PS:2
Molecular Weight 393.85 g/mol [3]
CCOP(=S)
SMILES
(OCC)SC(CCI)N1C(=0)c2ccececc2C1=0[4]
InChlKey MUMQYXACQUZOFP-UHFFFAOYSA-N
Synonyms Dialifor, Torak, ENT 27320, Hercules 14503[5][6]

Physicochemical Properties

Dialifos is a white crystalline solid, though technical grade formulations may appear as a
brownish liquid.[5] Its solubility and volatility characteristics are key determinants of its
environmental fate and exposure routes.

Table 2: Physicochemical Properties of Dialifos
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Property Value Notes
Other reported ranges include
Melting Point 67-69 °C[5] 62-64 °C (recrystallized)[5] and
a single value of 68 °C.[7]
Boiling Point 465.9 £ 55.0 °C Predicted value.[7]
Density 1.435 + 0.06 g/cm?3 Predicted value.[7]

Vapor Pressure

1.3x 104 Paat35°C (1x
10-% mmHg at 95°F)

Discrepancies exist in reported

values.[5]

Water Solubility

0.18 mg/L at 25 °C[5][7]

Low aqueous solubility.[1]

Solubility in Organic Solvents

Acetone: 760 g/kg,

Chloroform: 620 g/kg, Xylene:

570 g/kg, Diethyl ether: 500
g/kg, Isophorone: 400 g/kg,
Ethanol: <10 g/kg, Hexane:
<10 g/kg (all at 20 °C)[5]

Generally soluble in common

organic solvents.

Octanol-Water Partition

Indicates a high potential for

. 4.69[5] : .
Coefficient (log Kow) bioaccumulation.
pKa -2.72+£0.20 Predicted value.[7]
Flash Point 100 °C[7]

Toxicological Profile

Dialifos exhibits high acute toxicity through oral and dermal routes of exposure and is a potent

neurotoxin.[1][2] The primary mechanism of toxicity is the irreversible inhibition of

acetylcholinesterase.

Acute Toxicity

The lethal dose (LD50) and lethal concentration (LC50) values for Dialifos in various animal

models are summarized below.

Table 3: Acute Toxicity of Dialifos
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Species Route LD50 / LC50

Rat Oral 5 - 71 mg/kg[5]

Rat Oral 24 - 135 mg/kg[2]
Rabbit Dermal 145 mg/kg[5][7]
Mouse Oral 39 mg/kg (male)[5]
Dog Oral 97 mg/kg|[8]

Rat Inhalation 0.45 mg/m3 (LC50)[2]

Symptoms of acute poisoning are characteristic of organophosphate toxicity and include
salivation, lacrimation, urination, defecation, gastrointestinal distress, and emesis (SLUDGE),
as well as muscle tremors, convulsions, and respiratory failure.[2][8]

Mechanism of Action: Acetylcholinesterase Inhibition

Dialifos, like other organophosphate pesticides, exerts its toxic effects by inhibiting the enzyme
acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis of the neurotransmitter
acetylcholine (ACh) at cholinergic synapses. Inhibition of AChE leads to an accumulation of
ACh in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors and
subsequent disruption of nerve function.[9]

The process of inhibition involves the phosphorylation of a serine hydroxyl group in the active
site of AChE by the organophosphate. This forms a stable, covalent bond that renders the
enzyme inactive.
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Caption: Mechanism of acetylcholinesterase inhibition by Dialifos.

Metabolism and Environmental Fate

Information on the detailed metabolic pathways of Dialifos is limited. However, it is reported to
be rapidly metabolized in mammals and eliminated primarily through urine as o-phthalic acid.[5]

Due to its low water solubility and high octanol-water partition coefficient, Dialifos is expected
to have low mobility in soil and may bioaccumulate in organisms. It is not expected to be highly
volatile from dry soil surfaces.[5]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological
properties presented in this guide are based on standardized methodologies. For instance:

o Melting Point Determination: Typically determined using capillary methods or a microscope
hot stage (Kofler method) with calibrated equipment, following established pharmacopeial
procedures.
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e Octanol-Water Partition Coefficient (Kow) Determination: Commonly measured using the
shake-flask method or high-performance liquid chromatography (HPLC) methods as
described in OECD Guideline 107 and 117, respectively.

o Acute Toxicity (LD50/LC50) Studies: Conducted in accordance with standardized test
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD) or the U.S. Environmental Protection Agency (EPA). These protocols
involve administering specific doses of the substance to laboratory animals (e.g., rats,
rabbits) via oral, dermal, or inhalation routes and observing for mortality and clinical signs of
toxicity over a defined period.

Conclusion

Dialifos is a highly toxic organophosphate pesticide with well-defined chemical and physical
properties. Its primary mechanism of action, the inhibition of acetylcholinesterase, leads to
significant neurotoxicity. The data summarized in this technical guide, including its chemical
identifiers, physicochemical properties, and acute toxicity values, provide a critical foundation
for researchers and professionals engaged in the fields of toxicology, environmental science,
and the development of safer alternatives. A thorough understanding of these properties is
essential for risk assessment and the implementation of appropriate safety and handling
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dialifos (Ref: AC 14503) [sitem.herts.ac.uk]

2. Dialifor: Usage, Hazard and Safety Measures | CloudSDS [cloudsds.com]

3. scbt.com [scbt.com]

4. Dialifor - Wikipedia [en.wikipedia.org]

5. Dialifor | C14H17CINO4PS2 | CID 25146 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b016134?utm_src=pdf-body
https://www.benchchem.com/product/b016134?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1101.htm
https://cloudsds.com/chemical-hazard-and-safety/dialifor-usage-hazard-and-safety-measures/
https://www.scbt.com/p/dialifos-10311-84-9
https://en.wikipedia.org/wiki/Dialifor
https://pubchem.ncbi.nlm.nih.gov/compound/Dialifor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. Dialifor - Hazardous Agents | Haz-Map [haz-map.com]
e 7.DIALIFOS CAS#: 10311-84-9 [m.chemicalbook.com]
o 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

¢ 9. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC
[pmc.ncbi.nlm.nih.gov]
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[https://www.benchchem.com/product/b016134+#dialifos-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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